Cas no 1352519-33-5 (1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine)

• Product Name: 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine
• CAS No: 1352519-33-5
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5179091
• Update Time: 2025-11-07

1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine
• 1-(3-(3,4-Dihydro-2H-pyrrol-5-yl)pyridin-2-yl)piperazine

• Inchi： 1S/C13H18N4/c1-3-11(12-4-2-5-15-12)13(16-6-1)17-9-7-14-8-10-17/h1,3,6,14H,2,4-5,7-10H2
• InChI Key： FBDCZBVXPNVJPF-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2C2=NCCC2)CCNCC1

Computed Properties

• Exact Mass: 230.153
• Monoisotopic Mass: 230.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Additional information on 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine

Introduction to 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine and Its Significance in Modern Chemical Biology

1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine, a compound with the CAS number 1352519-33-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and development. The intricate molecular framework of this substance, characterized by its piperazine and pyrrole moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine is meticulously designed to interact with biological targets in a highly specific manner. The presence of multiple heterocyclic rings not only contributes to its complex pharmacophore but also enhances its binding affinity to various enzymes and receptors. This structural complexity is a testament to the growing sophistication of synthetic chemistry techniques, which now allow for the precise construction of molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological and cardiovascular functions. The piperazine moiety, known for its ability to interact with serotonin and dopamine receptors, makes 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine a particularly interesting compound for investigating potential therapeutic applications in mental health disorders. Furthermore, the pyrrole ring introduces additional pharmacological properties that could be exploited for treating conditions such as hypertension and inflammation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility is crucial in the development of next-generation pharmaceuticals that offer improved efficacy and reduced side effects compared to existing treatments.

The synthesis of 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine involves a series of well-executed organic reactions that highlight the expertise of modern synthetic chemists. The process typically begins with the preparation of key intermediates such as 4,5-Dihydro-3H-pyrrole and 2-amino pyridine derivatives. These intermediates are then coupled using transition metal-catalyzed reactions or traditional coupling agents like palladium-based catalysts. The final step involves the introduction of the piperazine ring through nucleophilic substitution or other suitable methods.

The purity and yield of 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine are critical factors that determine its suitability for further research and development. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure that the compound meets stringent quality standards. These methods provide detailed information about the compound's purity, molecular weight, and chemical structure, which are essential for both academic research and industrial applications.

Recent studies have begun to explore the pharmacokinetic properties of 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine, aiming to understand how it behaves within biological systems. Pharmacokinetic studies are crucial for determining how a drug is absorbed, distributed, metabolized, and excreted by the body. This information is vital for optimizing dosages and predicting potential side effects. Preliminary findings suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further clinical investigation.

The potential therapeutic applications of 1-[3-(4,5-Dihydro-3H-pyrrol-2-yl)-pyridin-2-yl]-piperazine are vast. Researchers are particularly interested in its potential use as an antipsychotic agent due to its ability to modulate dopamine receptor activity. Additionally, its structural features make it a candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cardiovascular research, this compound shows promise as a tool for investigating new mechanisms underlying hypertension and atherosclerosis.

The role of computational chemistry in studying 1-[3-(4,5-Dihydro-3H-pyrrol-2-yI)-pyridin--2-yI]-pipera&ne has been increasingly recognized. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential drug-drug interactions. By integrating computational methods with experimental data, scientists can accelerate the drug discovery process significantly.

The ethical considerations surrounding the development and use of new pharmaceutical compounds cannot be overstated. Ensuring that research is conducted responsibly and transparently is essential for maintaining public trust in scientific endeavors. The development of 1-[3-(4S-Di&ro-H--pyrro&ne)--yI)-pipera&ne exemplifies these principles by focusing on rigorous scientific methodology and collaborative efforts between academia and industry.

Looking ahead, the future prospects for 1-[3-(4S-Di&ro-H--pyrro&ne)--yI)-pipera&ne appear bright. Ongoing research aims to further refine its chemical structure to enhance its therapeutic efficacy while minimizing potential side effects. Additionally， exploring new synthetic routes could improve production efficiency and reduce costs associated with manufacturing this promising compound.